![molecular formula C20H20N2O3S2 B2632874 N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide CAS No. 922884-37-5](/img/structure/B2632874.png)
N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide, also known as MTAA, is a synthetic compound that has gained attention in recent years for its potential use in scientific research. MTAA belongs to the family of thiazole-based compounds, which have been widely studied for their biological activities.
Scientific Research Applications
Thiophene Analogues of Carcinogens
Thiophene analogues, structurally similar to benzidine and 4-aminobiphenyl, have been synthesized and evaluated for potential carcinogenicity. Such compounds, including 5-p-acetamidophenyl-2-thiophenamine and N-(5-phenylthiophen-2-yl)-acetamide, show potential carcinogenic activity in vitro. Their chemical and biological behavior suggests a need for further evaluation regarding their ability to induce tumors in vivo, which could have implications for understanding the carcinogenic potential of related thiazole compounds (Ashby et al., 1978).
Acetamide and Formamide Derivatives
The biological effects of acetamide, formamide, and their derivatives have been extensively reviewed, highlighting the diverse biological responses these compounds can induce. This includes discussions on toxicity, pharmacokinetics, and pharmacodynamics, providing a foundation for understanding the complex interactions and potential therapeutic applications of similar compounds (Kennedy, 2001).
Advanced Oxidation Processes for Compound Degradation
Research on acetaminophen degradation via advanced oxidation processes (AOPs) provides insights into the degradation pathways, by-products, and biotoxicity of pharmaceutical compounds. This information is crucial for environmental protection and can inform the safe disposal and degradation studies of similar thiazole compounds (Qutob et al., 2022).
AMPA Receptor Agonists for Depression Treatment
The potential antidepressant effects of AMPA receptor agonists, highlighted in the context of ketamine research, offer insights into novel treatment avenues for depression. This suggests that similar compounds, potentially including thiazole derivatives, could be explored for their effects on AMPA receptors and their application in treating depressive disorders (Yang et al., 2012).
Novel Opioids and Synthetic Analgesics
The review of non-fentanyl novel synthetic opioids provides an overview of the chemistry, pharmacology, and emerging trends in synthetic analgesics. Understanding the structural and functional aspects of these compounds can inform the development and regulatory considerations of related thiazole compounds with potential analgesic properties (Sharma et al., 2018).
properties
IUPAC Name |
N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S2/c1-13-10-14(4-9-18(13)25-3)17-11-27-20(21-17)22-19(23)12-26-16-7-5-15(24-2)6-8-16/h4-11H,12H2,1-3H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LANUQGPIRIULIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)CSC3=CC=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.